Cas no 2679942-70-0 ((2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid
• CAS No: 2679942-70-0
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5619380
• PubChem ID: 165928654
• Update Time: 2025-05-20

(2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296866
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
• 2679942-70-0
• (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid

• Inchi： 1S/C20H21NO4/c1-2-7-15-10-6-11-17(12-15)13-18(19(22)23)21-20(24)25-14-16-8-4-3-5-9-16/h2-6,8-12,18H,1,7,13-14H2,(H,21,24)(H,22,23)/t18-/m0/s1
• InChI Key： FNFOFNJYIGJKQC-SFHVURJKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1C=CC=C(CC=C)C=1)=O

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic Acid (CAS No. 2679942-70-0)

Compound with the CAS number 2679942-70-0 and the product name (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biomedical research. The detailed analysis of its chemical properties, synthesis pathways, and emerging applications in contemporary research provides a comprehensive understanding of its significance.

The molecular framework of (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid is a testament to the ingenuity of synthetic chemists. The presence of multiple functional groups, including an amide linkage and an allyl substituent, contributes to its versatile reactivity. This structural complexity not only makes it a valuable intermediate in organic synthesis but also opens up possibilities for diverse pharmacological applications. The stereochemistry, specifically the (2S) configuration, is crucial as it influences the compound's biological activity and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The compound (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid fits well within this paradigm. Its unique structural features have been explored in various contexts, particularly in the design of protease inhibitors and other enzyme-targeting molecules. The benzyloxy carbonyl group, for instance, is commonly employed in peptide mimetics and prodrugs, enhancing the stability and bioavailability of active pharmaceutical ingredients.

The synthesis of (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid involves a multi-step process that showcases the mastery of modern synthetic techniques. Key steps include asymmetric hydrogenation to establish the (S)-configuration at the chiral center, followed by functional group transformations such as amide bond formation and alkylation reactions. These synthetic strategies not only highlight the compound's complexity but also demonstrate the precision required in its preparation. Advanced methodologies like transition-metal catalysis have been instrumental in achieving high yields and enantiomeric purity.

One of the most compelling aspects of this compound is its potential application in addressing complex biological pathways. Research has indicated that derivatives of (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid exhibit inhibitory effects on various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that certain analogs can modulate the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and remodeling. This has led to investigations into their potential as anti-cancer agents and therapeutic candidates for conditions characterized by excessive matrix degradation.

The allyl group present in the molecule also presents intriguing possibilities for further chemical manipulation. Allylic positions are known to be reactive sites for various transformations, including cross-coupling reactions that can introduce additional functional groups or alter the connectivity of atoms within the molecule. This reactivity has been exploited in generating libraries of compounds for high-throughput screening (HTS), a common strategy in drug discovery pipelines. Such libraries enable researchers to identify novel bioactive molecules rapidly by testing thousands of compounds against specific biological targets.

The stereochemical integrity of (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid is another critical factor that has been extensively studied. Enantiomers, which are mirror-image isomers with different spatial arrangements around a chiral center, can exhibit vastly different biological activities despite having identical chemical compositions. The (S)-configuration at the stereogenic center ensures that the compound interacts with biological targets in a specific manner, optimizing its pharmacological profile. This aspect underscores the importance of stereochemical control in medicinal chemistry and highlights why compounds like this are extensively researched.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid (CAS No. 2679942-70-0) represents a significant contribution to the pharmaceutical chemistry landscape. Its complex molecular architecture, versatile reactivity, and potential applications in drug development make it a subject of intense interest among researchers. As advancements continue to be made in synthetic methodologies and drug discovery technologies, compounds like this are poised to play pivotal roles in addressing some of today's most pressing medical challenges.